Cas no 2172111-28-1 (methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine)

• Product Name: methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine
• CAS No: 2172111-28-1
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5804204
• PubChem ID: 165746199
• Update Time: 2025-10-28

methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine
• 2172111-28-1
• EN300-1290670
• methyl(1-{[(3-methylfuran-2-yl)methyl]sulfanyl}butan-2-yl)amine

• Inchi： 1S/C11H19NOS/c1-4-10(12-3)7-14-8-11-9(2)5-6-13-11/h5-6,10,12H,4,7-8H2,1-3H3
• InChI Key： KEACAZNGRVXDLZ-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(CC)NC

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.5Ų

Additional information on methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine

Methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine and CAS No. 2172111-28-1: A Comprehensive Overview

Methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine, a compound with the CAS number 2172111-28-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in various scientific domains. The detailed analysis of its chemical properties, synthesis methods, and emerging research findings provides a comprehensive understanding of its significance.

The molecular structure of methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine is a testament to the ingenuity of modern organic chemistry. The presence of a methylsulfanyl group attached to a butan-2-yl chain, further modified by a 3-methylfuran-2-yl moiety, creates a complex and versatile framework. This structural complexity not only contributes to the compound's unique chemical behavior but also opens up numerous possibilities for functionalization and application.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or active ingredients in pharmaceutical formulations. Methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine has emerged as a promising candidate in this regard. Its ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable building block for synthesizing more complex molecules.

The synthesis of methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only highlight the compound's synthetic utility but also demonstrate the advancements in synthetic organic chemistry.

One of the most intriguing aspects of methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine is its potential biological activity. Preliminary studies have suggested that this compound may exhibit properties relevant to drug discovery and development. Its structural features, particularly the presence of sulfur-containing groups, are known to be associated with various biological functions. This has prompted researchers to explore its potential as an intermediate in the synthesis of bioactive molecules.

The latest research findings indicate that methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine could play a crucial role in the development of new therapeutic agents. Studies have shown that similar compounds with sulfur-containing moieties can interact with biological targets in ways that are beneficial for treating various diseases. While more extensive studies are needed to fully elucidate its pharmacological properties, these initial findings are promising.

The compound's stability under various conditions is another area of interest. Chemical stability is crucial for ensuring that the compound remains effective throughout its intended use, whether in laboratory settings or in commercial applications. Research has been conducted to evaluate its stability under different temperatures, pH levels, and storage conditions. These studies have provided valuable insights into how best to handle and utilize this compound.

The environmental impact of methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine is also a consideration in its development and application. Efforts have been made to assess its biodegradability and toxicity profile to ensure that it does not pose significant environmental risks. These assessments are part of a broader effort to develop sustainable chemical practices that minimize harm to the environment.

In conclusion, methyl(1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-yl)amine represents a significant contribution to the field of chemical research. Its complex structure, synthetic versatility, and potential biological activity make it a valuable compound for further study and application. As research continues to uncover new uses for this molecule, it is likely to play an increasingly important role in pharmaceutical development and other scientific endeavors.